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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883

Disperse Orange 44, with the CAS number 12223-26-6, is a monoazo disperse dye used in
the textile industry for coloring synthetic fibers such as polyester.[1][2] Due to its potential for
human exposure through contact with dyed textiles, understanding its toxicological profile is
crucial for risk assessment. This technical guide provides a summary of the available
toxicological data for Disperse Orange 44, including its potential for skin sensitization and
genotoxicity. In areas where specific data for Disperse Orange 44 is lacking, information on its
potential metabolite, 2-chloro-4-nitroaniline, is provided to offer insights into its possible
toxicological properties.

Acute Toxicity

Specific quantitative acute toxicity data, such as LD50 (median lethal dose) or LC50 (median
lethal concentration) values for Disperse Orange 44, are not readily available in the public
domain. General statements suggest it is of low toxicity, though it may cause skin and eye
irritation.[1]

For one of its potential metabolites, 2-chloro-4-nitroaniline, the following data is available:
o Oral Toxicity: It is classified as harmful if swallowed.[3]

e Dermal and Inhalation Toxicity: It is considered toxic by ingestion and inhalation.[4]

Repeated Dose Toxicity
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No specific repeated dose toxicity studies, which would provide a No Observed Adverse Effect
Level (NOAEL) or Lowest Observed Adverse Effect Level (LOAEL), were found for Disperse
Orange 44.

Skin Sensitization

Disperse Orange 44 is recognized as a skin sensitizer. The primary hazard associated with
this dye is allergic contact dermatitis.

Test Type Species Result Reference

Guinea Pig
Maximization Test Guinea Pig Data not available
(GPMT)

Local Lymph Node
Assay (LLNA)

Mouse Data not available

Data inferred from
Human Patch Test

Data

Human Skin sensitizer studies on disperse

dyes

Genotoxicity

There is limited direct evidence on the genotoxicity of Disperse Orange 44. However, studies
on similar azo dyes and their metabolites suggest a potential for genotoxic activity. Azo dyes
can be metabolized to aromatic amines, some of which are known mutagens.
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o nitroaniline was
Reverse typhimurium S9 o
_ not mutagenic in
Mutation Assay) o
an in vivo
micronucleus
assay.[5]
i ] Data not
In Vitro Chinese Hamster ] ) )
With and without  available for
Chromosomal Ovary (CHO) )
) S9 Disperse Orange
Aberration Assay  cells
44,
, Data not
In Vivo ]
] Mouse bone available for
Micronucleus N/A )
marrow Disperse Orange
Assay
44.
Carcinogenicity

No long-term carcinogenicity bioassays on Disperse Orange 44 were found. The

carcinogenicity of its potential metabolite, 2-chloro-4-nitroaniline, has not been fully elucidated.

Reproductive and Developmental Toxicity

There is no available data on the reproductive or developmental toxicity of Disperse Orange

44,

Toxicokinetics (Absorption, Distribution,
Metabolism, and Excretion)
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Specific toxicokinetic studies on Disperse Orange 44 are not available. As an azo dye, it is
plausible that it can be metabolized via azo reduction by intestinal microflora or skin bacteria to
its constituent aromatic amines. One of the potential metabolites of Disperse Orange 44 is 2-
chloro-4-nitroaniline. Studies on this metabolite indicate that it can be absorbed, metabolized
(for example, through hydrolytic cleavage of amide bonds if it were part of a larger molecule),
and excreted.[6]

Experimental Protocols

Detailed experimental protocols for studies conducted specifically on Disperse Orange 44 are
not available. The following are generalized protocols for the key toxicological assays
mentioned.

Ames Test (Bacterial Reverse Mutation Assay) - General
Protocol

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It
utilizes several strains of Salmonella typhimurium that have mutations in the genes involved in
histidine synthesis, rendering them unable to grow in a histidine-free medium.
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Ames Test Workflow

In Vivo Micronucleus Assay - General Protocol

The in vivo micronucleus assay is used to detect the damage induced by a test substance to
the chromosomes or the mitotic apparatus of erythroblasts in the bone marrow of animals,

usually rodents.
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In Vivo Micronucleus Assay Workflow

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) - General Protocol

The GPMT is an in vivo method to assess the skin sensitization potential of a substance.
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Guinea Pig Maximization Test (GPMT) Workflow
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Signaling Pathways

Due to the limited data, specific signaling pathways for Disperse Orange 44 toxicity cannot be
definitively outlined. However, for skin sensitization, the general pathway involves the dye
acting as a hapten.
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General Skin Sensitization Pathway
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Conclusion

The available toxicological data for Disperse Orange 44 is limited, with the most definitive
information relating to its potential as a skin sensitizer. Significant data gaps exist for acute and
repeated dose toxicity, genotoxicity, carcinogenicity, and reproductive/developmental toxicity.
While information on the potential metabolite 2-chloro-4-nitroaniline provides some insight, it is
not a substitute for direct testing of the parent compound. Further research is required to fully
characterize the toxicological profile of Disperse Orange 44 and to conduct a comprehensive
risk assessment. Researchers and drug development professionals should exercise caution
and consider the potential for skin sensitization and possible genotoxicity when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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